2-Cyano-4-hydroxy-N-methylbenzamide

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-cyano-4-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H8N2O2/c1-11-9(13)8-3-2-7(12)4-6(8)5-10/h2-4,12H,1H3,(H,11,13)
• InChI Key: PDCKPGQPFOCMPE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)O)C#N

Description

2-Cyano-4-hydroxy-N-methylbenzamide is a benzamide derivative featuring a cyano (-CN) group at position 2, a hydroxyl (-OH) group at position 4, and an N-methyl substituent. Its molecular formula is C₉H₈N₂O₂, with a molecular weight of 176.17 g/mol. The compound’s structure combines electron-withdrawing (cyano) and electron-donating (hydroxyl) groups, which influence its physicochemical properties, such as solubility, acidity, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-4-hydroxy-N-methylbenzamide can be achieved through several methods. One common approach involves the reaction of 4-hydroxybenzonitrile with N-methylamine in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, such as room temperature, and may require a solvent like dimethylformamide (DMF) to facilitate the reaction.

Another method involves the cyanoacetylation of 4-hydroxy-N-methylbenzamide using cyanoacetic acid and a dehydrating agent like dicyclohexylcarbodiimide (DCC). This reaction is usually carried out in an organic solvent such as dichloromethane (DCM) at low temperatures to prevent side reactions.

Industrial Production Methods

Industrial production of 2-Cyano-4-hydroxy-N-methylbenzamide may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, and can improve the yield and purity of the final product. The use of automated systems and advanced purification techniques, such as chromatography, can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-4-hydroxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of 2-cyano-4-oxo-N-methylbenzamide.

Reduction: The cyano group can be reduced to an amine group, yielding 2-amino-4-hydroxy-N-methylbenzamide.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate the substitution of the hydroxyl group.

Major Products Formed

Oxidation: 2-Cyano-4-oxo-N-methylbenzamide

Reduction: 2-Amino-4-hydroxy-N-methylbenzamide

Substitution: Various substituted derivatives depending on the reagent used

Scientific Research Applications

2-Cyano-4-hydroxy-N-methylbenzamide has several scientific research applications:

Medicinal Chemistry: It can serve as a precursor for the synthesis of pharmaceutical compounds with potential therapeutic effects.

Materials Science: The compound can be used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Biological Studies: Researchers may use this compound to study enzyme interactions and metabolic pathways involving cyano and hydroxyl groups.

Industrial Applications: It can be utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Cyano-4-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electrophile, forming covalent bonds with nucleophilic sites on proteins or other biomolecules. The hydroxyl group can participate in hydrogen bonding, enhancing the compound’s binding affinity and specificity. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Key analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Applications	Key Properties
2-Cyano-4-hydroxy-N-methylbenzamide	C₉H₈N₂O₂	176.17	-CN (C2), -OH (C4), -NCH₃	Research applications (inferred)	High polarity, moderate stability
2-Chloro-4-hydroxy-N-methylbenzamide	C₈H₈ClNO₂	185.61	-Cl (C2), -OH (C4), -NCH₃	Pharmaceuticals, material science	Thermal stability, lipophilicity
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide	C₁₅H₁₅ClN₂O₂	290.75	-OCH₃ (C2), -CH₃ (C4), -N(4-ClPh)	Fluorescence studies	Electron-donating methoxy group

Substituent Effects on Properties

• Electronic Effects: The cyano group (-CN) in the target compound is strongly electron-withdrawing, increasing the acidity of the adjacent hydroxyl group compared to the chloro (-Cl) or methoxy (-OCH₃) substituents in analogues. Chloro substituents (e.g., in 2-Chloro-4-hydroxy-N-methylbenzamide) offer moderate electron-withdrawing effects, improving thermal stability and lipophilicity, making them suitable for drug delivery systems. Methoxy groups (e.g., in N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide) are electron-donating, reducing acidity and favoring fluorescence properties due to extended conjugation.
• However, direct comparative data are lacking.
• Applications: Pharmaceuticals: The chloro analogue is used in drug development due to its balanced lipophilicity and stability. The cyano derivative’s higher polarity may limit membrane permeability but could be advantageous in hydrophilic drug formulations. Material Science: Chloro-substituted benzamides are employed in polymers for enhanced mechanical strength, while the cyano variant’s reactivity might facilitate covalent bonding in functional materials.

Research Findings and Limitations

• Spectrofluorometric Insights: Methoxy-substituted benzamides exhibit strong fluorescence due to extended π-conjugation, suggesting that the cyano analogue’s electron-withdrawing nature might quench fluorescence unless balanced by other groups.
• Synthetic Challenges: Cyano groups are susceptible to hydrolysis under acidic/basic conditions, requiring careful handling compared to chloro or methoxy analogues.
• Data Gaps: Direct studies on 2-Cyano-4-hydroxy-N-methylbenzamide’s bioactivity or material performance are absent, necessitating further experimental validation.